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Compound of Interest

Compound Name: 2-Morpholinophenol
CAS No.: 41536-44-1
Cat. No.: B1351176
Get Quote
. J

CAS: 5626-46-0 | Formula: C10H13NO2 Role: Senior Application Scientist | Context: Drug
Discovery & Organic Synthesis

Executive Safety Summary: The "Dual-Moiety" Threat

As researchers, we often underestimate intermediates like 2-Morpholinophenol because they
lack the immediate infamy of their precursors. However, this molecule presents a synergistic
hazard profile derived from its two functional groups:

e The Phenolic Ring: Facilitates rapid transdermal absorption and protein denaturation.

o The Morpholine Ring: A secondary amine that confers basicity and corrosivity, increasing the
potential for deep tissue damage upon contact.

Operational Directive: Do not treat this merely as a "mild irritant” (Skin Irrit. 2). Due to the
potential for residual precursors (Morpholine is Skin Corr. 1B) and the lipophilic nature of the
molecule, you must adopt a Conservative Containment Strategy [1, 2].

Hazard Profiling & Risk Logic
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To select the correct PPE, we must understand the mechanism of injury.

Hazard Class
(GHS)

Feature

Mechanism of
Injury

Critical
Countermeasure

) ] Skin Corr.[1][2] 1B /
Morpholine Moiety

Alkaline hydrolysis of

fatty tissues

** pH-Resistant

Barrier:** Thin nitrile is

Eye Dam. 1 o insufficient for
(saponification).
prolonged contact.[3]
Systemic toxicity via Permeation
skin absorption; local Resistance: Requires
) ) Acute Tox. 4 ) ] o
Phenolic Moiety ] anesthesia (numbing gloves with high
(Oral/Skin)

sensation masking

burns).

breakthrough times
(>480 min).

Physical State Solid (crystalline)

Dust inhalation
causing respiratory
sensitization/irritation
(STOT SE 3).

Engineering Control:
Handling restricted to

Fume Hood.

PPE Selection Matrix

Standard laboratory PPE (lab coat, glasses) is insufficient. Implement the following upgrades.

A. Hand Protection Strategy: The "Sacrificial Layer" Protocol

Standard 4-mil nitrile gloves offer poor resistance to morpholine derivatives and phenols over

time.

e Primary Recommendation:Double-Gloving Method.

o Inner Layer:Laminate Film (e.g., Silver Shield/4H) or Butyl Rubber (0.3mm). These provide

the chemical barrier.[3]

o Outer Layer:Standard Nitrile (5-8 mil). This acts as a "sacrificial" layer to protect the inner

glove from physical tears and provides grip.
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 Alternative (Short duration only): Double-layer Nitrile (minimum 8 mil total thickness),
changed immediately upon splash.

B. Eye & Face Protection[1][2][4][5][6][7]

¢ Requirement:Chemical Splash Goggles (Indirect Vent or Non-Vented).

o Why: Safety glasses with side shields do not protect against vapors or aerosols, which can
cause severe corneal opacity due to the morpholine amine group [3].

e Add-on: Use a Face Shield if working with quantities >10g or liquid solutions where splash

risk is elevated.

C. Respiratory Protection

e Primary Control: All handling must occur inside a certified Chemical Fume Hood (Face
velocity: 80-100 fpm).

e Secondary (Spill/Outside Hood): Full-face respirator with Organic Vapor/P100 (OV/P100)

cartridges.

Visualization: Risk Assessment & PPE Logic

This diagram illustrates the decision pathway for selecting safety gear based on chemical

structure.
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(Laminate + Nitrile) (No Safety Glasses) (Zero Inhalation)
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Figure 1: Structural Hazard Analysis driving PPE selection. Note the escalation from standard

safety glasses to Goggles due to the Morpholine moiety.

Operational Protocol: Step-by-Step

Adhere to this self-validating workflow to ensure containment.

Phase 1: Pre-Experimental Setup

Check Engineering Controls: Verify fume hood flow monitor is green/normal.

Prepare Waste Stream: Label a waste container "Hazardous Organic - Toxic/Corrosive"
before starting.

Donning Sequence:
o Lab coat (buttoned to neck).

o Inner Glove (Laminate/Butyl).
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o Outer Glove (Nitrile).[3]

o Goggles (adjust for seal).

Phase 2: Handling & Synthesis

» Weighing: Use a static-free spatula. If the solid is fine powder, keep the balance inside the
hood or use a powder funnel to minimize dust.

» Solubilization: When dissolving in organic solvents (e.g., DCM, Methanol), be aware that the
solution facilitates skin permeation faster than the solid.

o Heating: If refluxing, ensure all joints are greased/sleeved. Morpholine vapors are heavier
than air and can accumulate in low spots [4].[8]

Phase 3. Decontamination & Doffing[5]

» Wipe Down: Clean balance and workspace with a solvent-dampened tissue (discard in solid
haz-waste).

e Outer Glove Removal: Remove nitrile gloves inside the hood, turning them inside out.
Discard as contaminated waste.

 Inspection: Check inner gloves for discoloration. If clean, remove and store/discard.[1][2][5]

[6]

» Wash: Wash hands with soap and cool water (warm water opens pores, increasing
absorption risk) for 20 seconds.

Emergency Response & Disposal
Spill Management
e Small Spill (<59):

o Cover with Dry Sand or Vermiculite. Do not use combustible materials (paper towels)
alone.

o Scoop into a wide-mouth jar.
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o Wipe area with weak acid (e.g., dilute acetic acid) to neutralize residual amine, then water.

e Skin Contact:
o Immediate Action: Flush with water for 15 minutes.

o Phenol Specific: If available, use PEG-300 (Polyethylene Glycol) swab on the area after
initial rinsing to solubilize phenol residues [5].

Disposal (RCRA Guidelines)

» Classification: Segregate as Organic Toxic/Corrosive.

 Incompatibilities: Do NOT mix with Oxidizing Agents (e.g., Nitric Acid, Peroxides) or Strong
Acids in the waste drum, as this can generate exothermic heat or toxic nitrosamines (if
nitrites are present) [2, 6].

Visualization: Operational Workflow

Standard Operating Procedure (SOP) flow for handling.

Check Hood Flow Don PPE Handle in Hood Segregate Waste Wash Hands
(Double Glove) (No Dust) (No Oxidizers) (Cool Water)

Click to download full resolution via product page

i

Figure 2: Linear workflow emphasizing the "Check Hood" and "Wash" steps as critical
bookends to the safety process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK55878/
https://www.benchchem.com/product/b1351176?utm_src=pdf-custom-synthesis#bc-rfq
https://northmetal.net/wp-content/uploads/Morpholine-SDS-03-21.pdf
https://www.fishersci.com/store/msds?partNumber=M2631&productDescription=MORPHOLINE+CERTIFIED+ACS+1L&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/content/dam/fssite/north-america/us/documents/brands/h/hourglass-international/handpro-nitrile-gloves-chemical-resistance-chart.pdf.coredownload.pdf
https://www.carlroth.com/medias/SDB-9691-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzOTMyMDF8YXBwbGljYXRpb24vcGRmfGFEWmpMMmczTkM4NU1qTXpNRGcxTkRrM016YzBMMU5FUWw4NU5qa3hYMGxGWDBWT0xuQmtaZ3w0YjM0ZDJhYmE3OTg3MzZhMWY1MDNhZjA1MWY4YzJlNWNmZDgzM2UxOWY1M2RjZDAyMTE3MmU0NjA0YjdhYTJh
https://www.carlroth.com/medias/SDB-1C31-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDc0NDR8YXBwbGljYXRpb24vcGRmfGFEZzFMMmcxWXk4NU1UWTVPVFUxTURZeE56a3dMMU5FUWw4eFF6TXhYMGxGWDBWT0xuQmtaZ3wxZTZjMzExMmE5ZDI1YzJmNDBhNmM5M2QwYjgwODE3OWQ2M2E3NTRjN2U3YzU5MGMzNmUzY2U0Yzc2ZjU2OTY3
https://www.sigmaaldrich.com/JP/en/sds/aldrich/130915?userType=undefined
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.carlroth.com/medias/SDB-9691-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE0MTN8YXBwbGljYXRpb24vcGRmfGFEbGxMMmcyWVM4NU1qTXpNRGcxTnpVNU5URTRMMU5FUWw4NU5qa3hYMGRDWDBWT0xuQmtaZ3w2ZWIyNGQ1ZWZlMTFjZTA4N2M1MWRmMzg1ZWU1ODA4MjMzNGM3ODc3ZDA2ZTY0MTY2YjYwZWZkZTU0ZWRjNjk1
https://www.benchchem.com/product/b1351176/docs#personal-protective-equipment-ppe-handling-guide-2-morpholinophenol
https://www.benchchem.com/product/b1351176/docs#personal-protective-equipment-ppe-handling-guide-2-morpholinophenol
https://www.benchchem.com/product/b1351176/docs#personal-protective-equipment-ppe-handling-guide-2-morpholinophenol
https://www.benchchem.com/product/b1351176/docs#personal-protective-equipment-ppe-handling-guide-2-morpholinophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351176?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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